3-Amino-5,5-dimethylhexanoic acid hydrochloride

Specification

• CAS No.: 158414-70-1
• Molecular Formula: C8H18ClNO2
• Molecular Weight: 195.69 g/mol
• IUPAC Name: 3-amino-5,5-dimethylhexanoic acid;hydrochloride
• Standard InChI: InChI=1S/C8H17NO2.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6H,4-5,9H2,1-3H3,(H,10,11);1H
• Standard InChI Key: YZJSMEBXCQXZGS-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(CC(=O)O)N.Cl
• Canonical SMILES: CC(C)(C)CC(CC(=O)O)N.Cl

Introduction

3-Amino-5,5-dimethylhexanoic acid hydrochloride is a derivative of hexanoic acid, characterized by the presence of an amino group at the third carbon and two methyl groups at the fifth carbon. This compound is an organic chemical with diverse applications in biochemical research and organic synthesis. It is particularly noted for its role in studying carnitine acyltransferases, enzymes crucial in fatty acid metabolism.

Synthesis and Preparation

The synthesis of 3-amino-5,5-dimethylhexanoic acid hydrochloride typically involves several key steps starting from 5,5-dimethylhexanoic acid. The process includes the introduction of an amino group at the third carbon, followed by conversion to the hydrochloride salt. Industrial production focuses on optimizing these steps for higher yields and purity, often involving purification techniques such as recrystallization.

Applications in Biochemical Research

3-Amino-5,5-dimethylhexanoic acid hydrochloride serves as a valuable tool in biochemical research, particularly in the study of carnitine acyltransferases. These enzymes are crucial for fatty acid metabolism, and the compound's structural similarity to aminocarnitine makes it an effective analog for studying these processes.

Table: Applications of 3-Amino-5,5-dimethylhexanoic acid hydrochloride

Application Area	Description
Biochemical Research	Used to study carnitine acyltransferases and their role in fatty acid metabolism.
Organic Synthesis	Acts as a precursor or intermediate in synthesizing more complex organic molecules.
Pharmacological Studies	Potential applications in drug development due to its structural similarity to natural amino acids.

Safety and Handling

Handling 3-amino-5,5-dimethylhexanoic acid hydrochloride requires caution due to its potential hazards. It is classified with hazard statements H315, H319, and H335, indicating risks of skin and eye irritation and respiratory tract irritation. Storage should be in an inert atmosphere at room temperature.

Table: Safety Information

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Table: Suppliers

Supplier	Location	Contact Information
BLD Pharm	China/US/India	Available upon registration
Sigma-Aldrich	Global	Available through their website